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Introduction

SDZ 224-015 is a potent, orally active small molecule inhibitor primarily targeting the
interleukin-1 beta (IL-1[) converting enzyme (ICE), also known as caspase-1.[1][2][3][4][5][6][7]
[8] Caspase-1 is a critical enzyme in the inflammatory pathway, responsible for the proteolytic
processing of the pro-inflammatory cytokines pro-IL-13 and pro-IL-18 into their active forms. By
inhibiting caspase-1, SDZ 224-015 effectively blocks the release of these key mediators of
inflammation. More recently, SDZ 224-015 has been identified as a potent, irreversible inhibitor
of the SARS-CoV-2 main protease (Mpro or 3CLpro), an essential enzyme for viral replication.
This dual activity makes SDZ 224-015 a compound of significant interest for both anti-
inflammatory and antiviral research.

These application notes provide detailed protocols for measuring the in vitro efficacy of SDZ
224-015 against its two primary targets: caspase-1 and SARS-CoV-2 Mpro.

Quantitative Efficacy of SDZ 224-015

The inhibitory potency of SDZ 224-015 is typically quantified by its half-maximal inhibitory
concentration (IC50). Below is a summary of the available data.
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Target Enzyme Parameter Value Reference

Not available in cited
Caspase-1 (ICE) IC50 ]
literature

SARS-CoV-2 Mpro IC50 30 nM

Note: While SDZ 224-015 is widely cited as a caspase-1 inhibitor, a specific IC50 value from
publicly available scientific literature could not be definitively ascertained in the conducted
search. The protocols provided below can be utilized to determine this value experimentally.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the caspase-1 signaling pathway and a general workflow for
determining the in vitro efficacy of SDZ 224-015.
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In Vitro Efficacy Determination

Prepare Reagents:
- Recombinant Enzyme (Caspase-1 or Mpro)
- Fluorogenic Substrate
- Assay Buffer
- SDZ 224-015 (serial dilutions)

tep 1

Perform Enzymatic Assay:
- Incubate enzyme with SDZ 224-015
- Add substrate
- Monitor fluorescence over time

tep 2

Data Analysis:
- Calculate reaction velocities
- Plot % inhibition vs. log[Inhibitor]
- Determine IC50 value

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.medchemexpress.com/Targets/Caspase/caspase/inhibitor.html?locale=ko-KR&page=2
https://www.medchemexpress.com/search.html?q=caspase-1&ft=&fa=&fp=
https://pmc.ncbi.nlm.nih.gov/articles/PMC2959021/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2959021/
https://www.mdpi.com/1422-0067/23/3/1849
https://www.medchemexpress.com/il-1+%C2%A6-in-1.html
https://pubs.acs.org/doi/10.1021/acs.jmedchem.1c02214
https://pmc.ncbi.nlm.nih.gov/articles/PMC8225628/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8225628/
https://www.abmole.com/products/sdz-224-015.html
https://www.benchchem.com/product/b10837935#how-to-measure-sdz-224-015-efficacy-in-vitro
https://www.benchchem.com/product/b10837935#how-to-measure-sdz-224-015-efficacy-in-vitro
https://www.benchchem.com/product/b10837935#how-to-measure-sdz-224-015-efficacy-in-vitro
https://www.benchchem.com/product/b10837935#how-to-measure-sdz-224-015-efficacy-in-vitro
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10837935?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10837935?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10837935?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

